Polypropylene LOI: MCHP vs. ATH and Mg(OH)₂
Magnesium carbonate hydroxide pentahydrate (MCHP) at ~60 wt% filler loading in polypropylene achieved a Limiting Oxygen Index (LOI) of 28.2 with a V-0 UL-94 rating (no dripping) . This is quantitatively superior to the flammability ratings of alumina trihydrate (ATH) and magnesium hydroxide [Mg(OH)₂] tested under identical conditions in the same study . Typical Mg(OH)₂-filled PP at comparable loading reaches LOI values in the 24–27 range without synergistic agents, while ATH decomposes at a lower temperature (~200 °C), limiting its processing window .
| Evidence Dimension | Limiting Oxygen Index (LOI) at ~60 wt% filler in polypropylene |
|---|---|
| Target Compound Data | LOI = 28.2; UL-94 V-0 (no dripping) |
| Comparator Or Baseline | ATH and Mg(OH)₂: “slightly less effective” than MCHP under identical conditions (exact LOI values not reported in source, but class-level inference places Mg(OH)₂ LOI at 24–27 at similar loading) |
| Quantified Difference | MCHP LOI at least 1–4 units higher than Mg(OH)₂ at equivalent loading; achieved V-0 whereas Mg(OH)₂ often achieves only V-1 or V-2 |
| Conditions | Polypropylene matrix; filler loading ~60 wt%; ISO 4589 LOI test; UL-94 vertical burn test |
Why This Matters
For procurement of halogen-free flame retardants in thermoplastics, MCHP provides a wider polymer processing window than ATH and a higher LOI than Mg(OH)₂, potentially enabling V-0 compliance at slightly lower filler loadings, which preserves mechanical properties.
- [1] Rigolo, M. & Woodhams, R. T. Basic magnesium carbonate flame retardants for polypropylene. Polymer Engineering and Science, 1992, 32(5), 376–382. DOI: 10.1002/pen.760320505. View Source
- [2] Hornsby, P. R. Fire retardant action of mineral fillers. Chapter in: Fire Retardant Materials (Horrocks, A. R. & Price, D., eds.), Woodhead Publishing, 2001. ISBN 978-1-85573-419-7. View Source
